1-(1-cyclobutyl-4-hydroxy-1H-pyrazol-3-yl)ethan-1-one
Overview
Description
1-(1-cyclobutyl-4-hydroxy-1H-pyrazol-3-yl)ethan-1-one, commonly known as CBHP, is a novel compound that has recently been discovered and is showing promise in a variety of scientific research applications. CBHP has been found to have a variety of biochemical and physiological effects, which could be beneficial in lab experiments. This article will provide an overview of CBHP, including its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.
Scientific Research Applications
CBHP has been found to have a variety of scientific research applications. For example, it has been used in studies of the effects of drugs on the central nervous system, as well as in studies of the effects of drugs on the cardiovascular system. It has also been used in studies of the effects of drugs on the immune system, as well as in studies of the effects of drugs on cancer cells. Additionally, CBHP has been used in studies of the effects of drugs on the metabolism, as well as in studies of the effects of drugs on the endocrine system.
Mechanism of Action
The exact mechanism of action of CBHP is still not fully understood. However, it is believed that CBHP acts as an agonist of certain G-protein coupled receptors, which are responsible for regulating a variety of physiological processes. It is also believed that CBHP may act as an inhibitor of certain enzymes, which could be beneficial in certain research applications.
Biochemical and Physiological Effects
CBHP has been found to have a variety of biochemical and physiological effects. For example, it has been found to have an inhibitory effect on the enzyme monoamine oxidase, which is involved in the breakdown of neurotransmitters. Additionally, CBHP has been found to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter involved in memory and learning. Furthermore, CBHP has been found to have an inhibitory effect on the enzyme cyclooxygenase, which is involved in the production of prostaglandins, which are involved in inflammation and pain.
Advantages and Limitations for Lab Experiments
CBHP has several advantages and limitations for lab experiments. One of the main advantages of CBHP is its low toxicity, which makes it safe to use in experiments. Additionally, CBHP has been found to have a relatively low cost, which makes it an attractive option for research. However, one of the main limitations of CBHP is its relatively short half-life, which means that it needs to be administered frequently in order to maintain its effects.
Future Directions
There are a variety of potential future directions for research involving CBHP. For example, further research could be conducted to elucidate the exact mechanism of action of CBHP and to further investigate its biochemical and physiological effects. Additionally, further research could be conducted to investigate the potential therapeutic applications of CBHP, as well as to investigate the potential side effects of CBHP. Furthermore, further research could be conducted to investigate the potential interactions of CBHP with other drugs and to investigate the potential interactions of CBHP with other compounds.
Synthesis Methods
CBHP can be synthesized in a few different ways. The most common method is the condensation of 1-cyclobutyl-4-hydroxy-1H-pyrazol-3-yl)acetaldehyde with ethyl acetoacetate in the presence of a base such as sodium hydroxide. In this method, the base serves to catalyze the reaction and produce CBHP as the final product. Other methods of synthesis include the reaction of 1-cyclobutyl-4-hydroxy-1H-pyrazol-3-yl)acetaldehyde with ethyl acetoacetate in the presence of a Lewis acid, such as boron trifluoride, or the reaction of ethyl acetoacetate with 1-cyclobutyl-4-hydroxy-1H-pyrazol-3-yl)acetaldehyde in the presence of a base.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(1-cyclobutyl-4-hydroxy-1H-pyrazol-3-yl)ethan-1-one involves the reaction of cyclobutanone with hydrazine hydrate to form 1-cyclobutyl-4-hydroxy-1H-pyrazole. This intermediate is then reacted with ethyl chloroacetate to form 1-(1-cyclobutyl-4-hydroxy-1H-pyrazol-3-yl)ethan-1-one.", "Starting Materials": [ "Cyclobutanone", "Hydrazine hydrate", "Ethyl chloroacetate" ], "Reaction": [ "Step 1: Cyclobutanone is reacted with hydrazine hydrate in the presence of a catalyst such as acetic acid to form 1-cyclobutyl-4-hydroxy-1H-pyrazole.", "Step 2: 1-cyclobutyl-4-hydroxy-1H-pyrazole is then reacted with ethyl chloroacetate in the presence of a base such as sodium hydroxide to form 1-(1-cyclobutyl-4-hydroxy-1H-pyrazol-3-yl)ethan-1-one.", "Step 3: The product is purified by recrystallization or column chromatography." ] } | |
CAS RN |
1355228-99-7 |
Product Name |
1-(1-cyclobutyl-4-hydroxy-1H-pyrazol-3-yl)ethan-1-one |
Molecular Formula |
C9H12N2O2 |
Molecular Weight |
180.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
